Cas no 736192-39-5 (N-[4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide)

• Product Name: N-[4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide
• CAS No: 736192-39-5
• MF: C₂₃H₁₈ClN₃OS
• MW: 419.926522731781
• CID: 5866559
• PubChem ID: 2477684
• Update Time: 2025-08-05

N-[4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide
• AKOS034047667
• EN300-26615410
• 736192-39-5
• Z28349501

• Inchi： 1S/C23H18ClN3OS/c1-14-3-7-16(8-4-14)20-21(17-9-5-15(2)6-10-17)29-23(26-20)27-22(28)18-11-12-19(24)25-13-18/h3-13H,1-2H3,(H,26,27,28)
• InChI Key： PMRSOGZWNUJFHH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1=NC(C2C=CC(C)=CC=2)=C(C2C=CC(C)=CC=2)S1)=O

Computed Properties

• Exact Mass: 419.0859111g/mol
• Monoisotopic Mass: 419.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide

N-[4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide: A Comprehensive Overview

The compound N-[4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide, identified by the CAS number 736192-39-5, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a thiazole ring with a chloropyridine moiety. The presence of the thiazole ring, substituted with two 4-methylphenyl groups, and the chloropyridine group at the 6-position of the pyridine ring, makes this compound a valuable molecule in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate due to its ability to interact with specific biological targets. The chloropyridine moiety is known for its pharmacological activity, while the thiazole ring contributes to the molecule's stability and bioavailability. These properties make it a promising candidate for drug development in areas such as anti-inflammatory agents and antimicrobial agents.

In addition to its medicinal applications, this compound has also been studied for its potential in agricultural chemistry. Its ability to act as a plant growth regulator has been explored in recent agricultural studies. The compound's structure allows it to interact with plant hormones, potentially enhancing crop yields and resistance to environmental stressors. This dual functionality underscores the versatility of this compound in different scientific domains.

The synthesis of N-[4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thiazole ring through condensation reactions and subsequent substitution reactions to introduce the chloropyridine group. Recent advancements in synthetic chemistry have enabled researchers to optimize these steps, improving both yield and purity.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity, aiding in its application across different fields.

In conclusion, N-[4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide (CAS No. 736192-39-5) stands out as a versatile compound with significant potential in medicinal and agricultural applications. Its unique structure and functional groups make it a valuable subject for further research and development.